Cas no 919105-70-7 (Ethanol, 2-[2-[[4-(3-pyridinyl)-1,2,5-thiadiazol-3-yl]oxy]ethoxy]-)

• Product Name: Ethanol, 2-[2-[[4-(3-pyridinyl)-1,2,5-thiadiazol-3-yl]oxy]ethoxy]-
• CAS No: 919105-70-7
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 766244
• PubChem ID: 16094780
• Update Time: 2025-04-19

Ethanol, 2-[2-[[4-(3-pyridinyl)-1,2,5-thiadiazol-3-yl]oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-[[4-(3-pyridinyl)-1,2,5-thiadiazol-3-yl]oxy]ethoxy]-
• 2-[2-[(4-pyridin-3-yl-1,2,5-thiadiazol-3-yl)oxy]ethoxy]ethanol
• 919105-70-7
• 2-(2-{[4-(Pyridin-3-yl)-1,2,5-thiadiazol-3-yl]oxy}ethoxy)ethan-1-ol
• DTXSID30582460
• 2-(2-((4-(Pyridin-3-yl)-1,2,5-thiadiazol-3-yl)oxy)ethoxy)ethanol

• Inchi： 1S/C11H13N3O3S/c15-4-5-16-6-7-17-11-10(13-18-14-11)9-2-1-3-12-8-9/h1-3,8,15H,4-7H2
• InChI Key： DCIJWBZXLQNEFN-UHFFFAOYSA-N
• SMILES： S1N=C(C(C2C=NC=CC=2)=N1)OCCOCCO

Computed Properties

• Exact Mass: 267.06776246g/mol
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų